N-(6-ethoxy-1,3-benzothiazol-2-yl)-4-ethylbenzenesulfonamide

• Molecular Formula: C17H18N2O3S2
• Molecular Weight: 362.5 g/mol
• IUPAC Name: N-(6-ethoxy-1,3-benzothiazol-2-yl)-4-ethylbenzenesulfonamide
• InChI: InChI=1S/C17H18N2O3S2/c1-3-12-5-8-14(9-6-12)24(20,21)19-17-18-15-10-7-13(22-4-2)11-16(15)23-17/h5-11H,3-4H2,1-2H3,(H,18,19)
• InChI Key: ZARRREWATKKVKG-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)S(=O)(=O)NC2=NC3=C(S2)C=C(C=C3)OCC

Description

N-(6-ethoxy-1,3-benzothiazol-2-yl)-4-ethylbenzenesulfonamide, commonly known as Ebselen, is a synthetic organic compound that belongs to the class of seleno-organic compounds. It has been extensively studied for its potential therapeutic applications due to its unique pharmacological properties.

Mechanism of Action

The mechanism of action of Ebselen is not fully understood, but it is believed to work through multiple pathways. Ebselen acts as a potent antioxidant by scavenging free radicals and inhibiting lipid peroxidation. It also inhibits the activity of various enzymes such as cyclooxygenase, lipoxygenase, and nitric oxide synthase, which are involved in the inflammatory response. Ebselen has been shown to have a neuroprotective effect by inhibiting the activity of various enzymes involved in neuronal cell death.
Biochemical and Physiological Effects:
Ebselen has been shown to have various biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation in various animal models. Ebselen has also been shown to have a protective effect on the cardiovascular system by reducing blood pressure and improving endothelial function. Ebselen has been shown to have a protective effect on the nervous system by reducing neuronal cell death and improving cognitive function.

Advantages and Limitations for Lab Experiments

Ebselen has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It has a low toxicity profile and can be administered orally or intravenously. However, Ebselen has some limitations for lab experiments. It has a short half-life and requires multiple doses to maintain therapeutic levels. Ebselen can also have off-target effects on various enzymes, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of Ebselen. One area of research is the development of Ebselen derivatives with improved pharmacological properties. Another area of research is the study of Ebselen in combination with other drugs for the treatment of various diseases. The potential use of Ebselen for the treatment of COVID-19 is also an area of active research. Additionally, the mechanisms of action of Ebselen need to be further elucidated to fully understand its therapeutic potential.

Synthesis Methods

Ebselen is synthesized by reacting 2-aminobenzenethiol with 1,2-dibromoethane in the presence of sodium hydroxide to obtain 2-(2-bromoethyl)benzenethiol. This intermediate is then reacted with 6-ethoxy-1,3-benzothiazole-2-amine in the presence of sodium hydride to obtain Ebselen. The synthesis of Ebselen is a multi-step process that requires careful handling of the reactants and purification steps.

Scientific Research Applications

Ebselen has been extensively studied for its potential therapeutic applications due to its unique pharmacological properties. It has been shown to have antioxidant, anti-inflammatory, and neuroprotective effects. Ebselen has been studied for its potential use in the treatment of various diseases such as stroke, Alzheimer's disease, Parkinson's disease, and cancer.